Cas no 88289-57-0 (3-(5-Methylthiophen-2-yl)-1H-indole)

• Product Name: 3-(5-Methylthiophen-2-yl)-1H-indole
• CAS No: 88289-57-0
• MF: C₁₃H₁₁NS
• MW: 213.298141717911
• CID: 2811316
• PubChem ID: 71405277
• Update Time: 2025-04-21

3-(5-Methylthiophen-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 88289-57-0
• 3-(5-Methylthiophen-2-yl)-1H-indole
• DTXSID10825928
• DTXCID80776670

• Inchi： 1S/C13H11NS/c1-9-6-7-13(15-9)11-8-14-12-5-3-2-4-10(11)12/h2-8,14H,1H3
• InChI Key： XVLYIYHCHXVAKF-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 213.06122053Da
• Monoisotopic Mass: 213.06122053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44Ų